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Chemical Profile of Hexahydroindan

The table below summarizes the available identifying information for hexahydroindan, though key solvent

property data is missing [1].

Property Value / Description

Common Name Hexahydroindan [1]

Chemical Formula C9H16 [1]

Average Molecular Weight 124.227 g/mol [1]

IUPAC Name octahydro-1H-indene [1]

SMILES C1CC2CCCCC2C1 [1]

Class Polycyclic hydrocarbon [1]

logP (Predicted) 4.43 (ALOGPS); 3.22 (ChemAxon) [1]

Polar Surface Area 0 Å² [1]
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Property Value / Description

Boiling Point Not Available

Melting Point Not Available

Water Solubility Not Available

Dielectric Constant Not Available

Dipole Moment Not Available

Toxicity Data Not Available

Methodology for Solvent Comparison

To objectively compare solvent performance, you can adapt the following experimental protocols. The

workflow for this comparative analysis can be visualized as follows:
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Solvent Comparison Workflow
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Physicochemical Property Analysis

Key Properties to Measure: Boiling point, melting point, vapor pressure, density, viscosity, refractive

index, dielectric constant, dipole moment, and Hansen solubility parameters.
Experimental Protocol: Use standard ASTM methods. For example, determine boiling point using

ASTM D1120, viscosity using a calibrated viscometer (ASTM D445), and density using a digital
densitometer.
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Chromatographic Performance

Objective: Assess performance as a mobile phase component in Reversed-Phase Liquid
Chromatography (RP-LC) [2].

Experimental Setup:
Stationary Phases: Use at least three different columns (e.g., C18, diphenyl, perfluorinated

phenyl) [2].
Test Mixtures: Prepare mixtures of non-polar and polar analytes.

Comparison Solvents: Test hexahydroindan against conventional solvents (Acetonitrile,
Methanol) and established green solvents (Ethanol, Dimethyl Carbonate) [2].

Key Metrics: Measure retention factor, selectivity, plate number (efficiency), resolution, and peak
asymmetry (tailing factor).

Application-Specific Testing

Extraction Efficiency: Test the extraction yield of a target natural product or pharmaceutical

intermediate from a solid matrix. Compare against control solvents.
Reaction Solvent Performance: Use as a medium for a standard test reaction (e.g., esterification).

Monitor reaction yield, rate, and byproduct formation.

Data Integration and Multi-Criteria Decision Analysis (MCDA)

Method: Use an algorithm like TOPSIS (Technique for Order Preference by Similarity to Ideal

Solution) to integrate multiple performance criteria [2].
Criteria to Include: Combine performance data (e.g., resolution, run time) with environmental,

health, and safety metrics [2].

Framework for a Comparative Data Table

Once you conduct experiments, you can structure your findings in a table like the one below. This is a

template with example column headers.
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Property / Metric Hexahydroindan Acetonitrile Methanol Ethanol
Dimethyl
Carbonate

Dielectric
Constant

[Your Data] 37.5 32.7 24.6 3.1

Viscosity (cP @
25°C)

[Your Data] 0.34 0.55 1.08 0.63

RP-LC
Resolution
(Analyte X)

[Your Data] [Reference
Data]

[Reference
Data]

[Reference
Data]

[Reference
Data]

RP-LC Tailing
Factor

[Your Data] [Reference
Data]

[Reference
Data]

[Reference
Data]

[Reference
Data]

TOPSIS Score [Your Data] [Reference
Data]

[Reference
Data]

[Reference
Data]

[Reference
Data]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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